Cas no 57805-99-9 (3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-)

3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- structure
57805-99-9 structure
Product Name:3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
CAS No:57805-99-9
MF:C8H7N3O
MW:161.160681009293
CID:344090
PubChem ID:12239339
Update Time:2025-04-19

3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
    • 3-methylimidazo[4,5-c]pyridine-2-carbaldehyde
    • YBSPMUOAPFEBPP-UHFFFAOYSA-N
    • F50996
    • 57805-99-9
    • SCHEMBL4781402
    • 3-Methyl-3H-imidazo[4,5-c]pyridine-2-carboxaldehyde
    • 3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
    • DTXSID00481911
    • Inchi: 1S/C8H7N3O/c1-11-7-4-9-3-2-6(7)10-8(11)5-12/h2-5H,1H3
    • InChI Key: YBSPMUOAPFEBPP-UHFFFAOYSA-N
    • SMILES: O=CC1=NC2C=CN=CC=2N1C

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78

3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13148-5g
3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
57805-99-9 95%
5g
$1650 2023-09-07
Chemenu
CM270807-1g
3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
57805-99-9 97%
1g
$309 2021-08-18
Chemenu
CM270807-5g
3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
57805-99-9 97%
5g
$926 2021-08-18
Chemenu
CM270807-1g
3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
57805-99-9 97%
1g
$*** 2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1738499-1g
3-Methyl-3h-imidazo[4,5-c]pyridine-2-carbaldehyde
57805-99-9 98%
1g
¥2772.00 2024-05-08
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd